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Compound of Interest

Compound Name: Scandium-49

CAS No.: 14391-97-0

Cat. No.: B1217030

Get Quote

For Immediate Release

Palo Alto, CA – In the landscape of nuclear research and radiopharmaceutical development, a

comprehensive understanding of radionuclide properties is paramount. This technical guide

provides an in-depth analysis of the fundamental nuclear characteristics of Scandium-49
(⁴⁹Sc), a radioisotope with potential applications in scientific research. This document is

intended for researchers, scientists, and professionals in drug development, offering a

consolidated resource of its core properties, likely experimental determination methodologies,

and a visual representation of its decay pathway.

Summary of Nuclear Properties
The fundamental nuclear properties of Scandium-49 are summarized in the table below. This

data has been compiled from various nuclear data sources to provide a quick and reliable

reference.
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Property Value Unit

Half-life 57.2 (2) minutes

Decay Mode β⁻ (Beta decay) -

Daughter Nuclide ⁴⁹Ti -

Spin and Parity (J^π) 7/2⁻ -

Mass Excess -46.55234 MeV

Isotopic Mass 48.950024 (4) u

Beta Decay Energy (Q) 2.0025 (27) MeV

Parent Nuclide ⁴⁹Ca -

Experimental Determination of Nuclear Properties
The precise measurement of the nuclear properties of Scandium-49 necessitates

sophisticated experimental techniques. While specific historical experimental protocols for ⁴⁹Sc

are not always readily available, the following methodologies represent the standard practices

for determining such characteristics.

Half-life Measurement
The half-life of Scandium-49 is typically determined by measuring the decrease in its activity

over time. A common experimental setup would involve:

Sample Preparation: Production of Scandium-49, often through the neutron activation of a

suitable target, such as Calcium-48 (⁴⁸Ca) to produce Calcium-49 (⁴⁹Ca), which then beta

decays to Scandium-49.[1]

Detection System: A high-purity germanium (HPGe) detector or a well-type sodium iodide

(NaI(Tl)) scintillation detector would be used to measure the gamma rays emitted following

the beta decay, or a Geiger-Müller counter to detect the beta particles directly.

Data Acquisition: The detector is connected to a multi-channel analyzer (MCA) to record the

number of counts in specific energy peaks (if measuring gamma rays) or the total beta
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counts over a set period.

Analysis: The activity (counts per unit time) is plotted against time on a semi-logarithmic

scale. The half-life is then calculated from the slope of the resulting linear fit, which

corresponds to the decay constant (λ). The half-life (T₁/₂) is related to the decay constant by

the formula T₁/₂ = ln(2)/λ.

Experimental Workflow for Half-life Measurement

Sample Production

Activity Measurement

Data Analysis

Production of ⁴⁹Sc via ⁴⁸Ca(n,γ)⁴⁹Ca → ⁴⁹Sc

Detection of β⁻ particles or subsequent γ-rays

Sample transfer

Time-stamped event counting

Plot Activity vs. Time

Exponential decay curve fitting

Calculate Half-life
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Click to download full resolution via product page

Caption: A generalized workflow for the experimental determination of the half-life of

Scandium-49.

Decay Mode and Energy Measurement
The beta decay of Scandium-49 is characterized by the emission of an electron and an

antineutrino. The maximum energy of the emitted beta particles (Q-value) is a key

characteristic.

Beta Spectroscopy: A magnetic spectrometer or a solid-state silicon detector is used to

measure the energy spectrum of the emitted beta particles. In a magnetic spectrometer, the

electrons are deflected by a magnetic field, and their momentum (and thus energy) is

determined by their trajectory.

Endpoint Energy Determination: The beta spectrum is a continuous distribution of energies

up to a maximum value (the endpoint energy). A Kurie plot (a linearized representation of the

beta spectrum) is often used to accurately determine this endpoint energy, which

corresponds to the Q-value of the decay.

Coincidence Measurements: To confirm the decay scheme, beta-gamma coincidence

measurements can be performed. This involves detecting a beta particle and a subsequent

gamma ray (if the daughter nucleus is left in an excited state) in close time proximity. For

Scandium-49, the decay is 100% to the ground state of Titanium-49, so no coincident

gamma rays are expected.[1]

Spin and Parity Determination
The spin and parity of a nucleus are determined by analyzing the transitions in nuclear

reactions or decays. For Scandium-49, the spin and parity of 7/2⁻ are consistent with the

nuclear shell model, where the 21st proton and 28 neutrons fill the nuclear energy levels.

Experimental verification often involves analyzing the angular distribution of particles from

nuclear reactions that produce Scandium-49 or by examining the nature of its beta decay. The

allowed nature of the beta transition to the 7/2⁻ ground state of Titanium-49 provides strong

evidence for the spin and parity assignment of Scandium-49.
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Nuclear Decay Pathway of Scandium-49
Scandium-49 undergoes beta decay, a process in which a neutron within the nucleus is

converted into a proton, with the simultaneous emission of an electron (beta particle) and an

electron antineutrino. This transformation results in an increase of the atomic number by one,

while the mass number remains unchanged. In the case of Scandium-49 (21 protons, 28

neutrons), it decays into Titanium-49 (22 protons, 27 neutrons). The decay proceeds with a

100% probability to the ground state of Titanium-49.[1]

Decay Scheme of Scandium-49

Scandium-49 Titanium-49

⁴⁹Sc
(J^π = 7/2⁻)

Half-life = 57.2 min

⁴⁹Ti
(J^π = 7/2⁻)

Stable

 β⁻ (100%)
Q = 2.0025 MeV

Click to download full resolution via product page

Caption: The beta decay scheme of Scandium-49 to the stable ground state of Titanium-49.

This technical guide provides a foundational understanding of the nuclear properties of

Scandium-49. The data and methodologies described herein are essential for any research or

development activities involving this radionuclide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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